BENG“@ Safety Operating Guide

Check Availability & Pricing

Ceralasertib Formate: Proper Disposal &
Handling Procedures

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
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CAS No.: 1352280-98-8
Cat. No.: B606603
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Executive Safety Summary

Compound: Ceralasertib Formate (AZD6738 Formate) Class: Ataxia Telangiectasia and
Rad3-related (ATR) Kinase Inhibitor Primary Hazard: Reproductive Toxicity & Germ Cell
Mutagenicity (Suspected) Disposal Method: High-Temperature Incineration (Standard for
Antineoplastics)[1]

This guide outlines the critical operational protocols for the disposal of Ceralasertib Formate.
As a potent inhibitor of the DNA Damage Response (DDR) pathway, this compound must be
handled with the rigor reserved for cytotoxic agents.[1] While shipping regulations may classify
it as "Non-Hazardous" for transport, laboratory safety protocols must treat it as a high-potency
bioactive agent capable of inducing replication catastrophe in dividing cells.[1]

Hazard Identification & Mechanistic Context

To ensure compliance and safety, researchers must understand why specific disposal methods
are mandated.
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Biological Mechanism of Action

Ceralasertib inhibits ATR kinase, a master regulator of genome integrity.[2][3] By blocking the
phosphorylation of Chk1 (Ser345), it prevents cell cycle arrest in response to DNA damage,
forcing cells with replication stress into premature mitosis and subsequent apoptosis (Mitotic
Catastrophe).[1]

o Risk Implication: Because it targets DNA repair mechanisms, accidental exposure poses
significant risks to rapidly dividing tissues (bone marrow, Gl tract) and developing fetuses.[1]

Toxicological Profile (GHS Classification)

Based on the active moiety Ceralasertib (AZD6738)

Hazard Category H-Code Description

Suspected of damaging

Reproductive Toxicity H361 fertility or the unborn
child.[1]
Acute Toxicity (Oral) H302 Harmful if swallowed.[1]

| STOT - Repeated | H373 | May cause damage to organs (Bone Marrow) through prolonged
exposure.[1] |

Waste Segregation & Disposal Protocols

Effective disposal begins with rigorous segregation.[1] Do not mix Ceralasertib waste with
general chemical waste streams (e.g., oxidizers or acids) to avoid unintended chemical

reactions.[1]

A. Solid Waste (Bulk Substance & Contaminated Solids)[1]

e Items: Expired powder, weighing boats, contaminated paper towels, dry spill cleanup
materials.[1]

e Protocol:
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o Collect in a dedicated Cytotoxic/Antineoplastic Waste Container (typically yellow or clearly
labeled).[1]

o Do NOT autoclave. Autoclaving may volatilize the compound or fail to destroy the active

pharmacophore.

o Destruction: Must be sent for High-Temperature Incineration (>1000°C). This ensures the
complete thermal decomposition of the morpholino-pyrimidine scaffold.[1]

B. Liquid Waste (Stock Solutions & Media)

e |tems: DMSO stock solutions, cell culture media (>0.1 puM), unused aliquots.
e Protocol:
o Never dispose of down the drain.

o Collect in a High-Density Polyethylene (HDPE) carboy labeled "Hazardous Waste: Toxic
Organic - Ceralasertib".[1]

o Solvent Compatibility: Ceralasertib is soluble in DMSO and Ethanol.[1][4] Ensure the
waste carboy is compatible with these organic solvents.

o Destruction: Incineration via a licensed hazardous waste contractor.[1]

C. Trace Waste (Sharps & Consumables)

o |tems: Pipette tips, syringes, gloves.[1]
e Protocol:
o Dispose of sharps in a puncture-proof container labeled for Incineration Only.[1]

o Pipette tips used for DMSO stocks should be treated as solid hazardous waste, not

general lab trash.[1]

Decontamination & Spill Response

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.caymanchem.com/product/21035/azd-6738
https://www.caymanchem.com/product/21035/azd-6738
https://www.caymanchem.com/product/21035/azd-6738
https://www.caymanchem.com/product/21035/azd-6738
https://cdn.caymanchem.com/cdn/insert/21035.pdf
https://www.caymanchem.com/product/21035/azd-6738
https://www.caymanchem.com/product/21035/azd-6738
https://www.caymanchem.com/product/21035/azd-6738
https://www.caymanchem.com/product/21035/azd-6738
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Ceralasertib formate is sparingly soluble in water but highly soluble in organic solvents.[1]
Water alone is ineffective for cleaning spills.[1]

Decontamination Solution

e Primary Solvent: 70% Ethanol or Isopropanol (solubilizes the compound).[1]

e Secondary Wash: Soap and water (removes residue).[1]

Spill Cleanup Workflow

 Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[1]

PPE: Double nitrile gloves, lab coat, and N95/P100 respirator (if powder is aerosolized).[1]

Contain:

o Powder: Cover with a damp paper towel (soaked in ethanol) to prevent dust generation.[1]
Wipe up gently.[1]

o Liquid: Absorb with inert pads or vermiculite.[1]

Clean: Wipe the surface 3x with 70% Ethanol, followed by a final water rinse.[1]

Dispose: All cleanup materials go into the Cytotoxic Waste bin.

Decision Logic: Waste Stream Workflow

The following diagram illustrates the decision process for segregating Ceralasertib waste to
ensure regulatory compliance and safety.
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Figure 1: Operational decision tree for segregating Ceralasertib Formate waste streams.[1]
Note that all paths ultimately lead to thermal destruction (incineration) to ensure complete
neutralization of the pharmacophore.[1]
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Regulatory & Compliance Context

* RCRA (USA): While not explicitly P-listed, Ceralasertib should be managed as a
Characteristic Hazardous Waste due to toxicity.[1] Best practice in the pharmaceutical
industry is to classify it under the "Antineoplastic" umbrella.

o Safety Data Sheet (SDS) Verification: Always consult the specific SDS from your supplier
(e.g., Cayman, Selleckchem) as formulation additives may alter waste codes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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